1-(3-methoxyphenyl)-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(3-methoxyphenyl)-N-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C21H22N6O4/c1-12-8-18(28)24-21(22-12)27-17(7-13(2)25-27)23-20(30)14-9-19(29)26(11-14)15-5-4-6-16(10-15)31-3/h4-8,10,14H,9,11H2,1-3H3,(H,23,30)(H,22,24,28)
• InChI Key: ATNZVZJBVMLCST-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C3CC(=O)N(C3)C4=CC(=CC=C4)OC
• Molecular Formula: C21H22N6O4
• Molecular Weight: 422.4 g/mol

Description

1-(3-methoxyphenyl)-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C21H22N6O4 and its molecular weight is 422.445. The purity is usually 95%.
BenchChem offers high-quality 1-(3-methoxyphenyl)-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-methoxyphenyl)-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization Compounds with similar structural motifs, including pyrazole and pyrimidine derivatives, have been synthesized and characterized for their potential biological activities. For example, the synthesis and characterization of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have been explored due to their cytotoxic activity against certain cancer cell lines (Hassan et al., 2014). Such research highlights the interest in synthesizing novel compounds that could serve as leads for the development of new therapeutic agents.

Biological Activities The development of new heterocyclic compounds, including those related to pyrazoles and pyrimidines, often targets their potential as bioactive molecules. For instance, novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds have demonstrated significant anti-inflammatory and analgesic activities (Abu‐Hashem et al., 2020). This suggests that similar structures could be potent inhibitors of biological pathways relevant to disease states, providing a rationale for the exploration of related compounds in scientific research.

Potential Applications The synthesis and evaluation of heterocyclic compounds, including pyrazolopyrimidines and their derivatives, often aim to discover new pharmacological agents with antifungal, antibacterial, antiviral, or anticancer properties. The synthesis of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents (Rahmouni et al., 2016) illustrates the ongoing efforts to harness the potential of these compounds in medicinal chemistry.